Cas no 885271-08-9 (1H-Indazole-3-methanamine,6-(phenylmethoxy)-)

1H-Indazole-3-methanamine, 6-(phenylmethoxy)- is a specialized organic compound featuring an indazole core substituted with a phenylmethoxy group at the 6-position and an aminomethyl moiety at the 3-position. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both the indazole scaffold and the benzyloxy group enhances its potential for further derivatization, enabling applications in drug discovery and material science. Its well-defined molecular architecture ensures consistent performance in coupling reactions and other transformations. The compound is typically handled under controlled conditions due to its reactive amine functionality, ensuring stability and purity for research and industrial use.
1H-Indazole-3-methanamine,6-(phenylmethoxy)- structure
885271-08-9 structure
Product Name:1H-Indazole-3-methanamine,6-(phenylmethoxy)-
CAS No:885271-08-9
MF:C15H15N3O
MW:253.299103021622
MDL:MFCD06739149
CID:710782
PubChem ID:34178568
Update Time:2025-06-06

1H-Indazole-3-methanamine,6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-methanamine,6-(phenylmethoxy)-
    • (6-BENZYLOXY-1H-INDAZOL-3-YL)METHYLAMINE,
    • (6-phenylmethoxy-2H-indazol-3-yl)methanamine
    • (6-(BENZYLOXY)-1H-INDAZOL-3-YL)METHANAMINE
    • (6-BENZYLOXY-1H-INDAZOL-3-YL)-METHYLAMINE
    • 1H-Indazole-3-methanamine,6-(phenylmethoxy)
    • C-(6-BENZYLOXY-1H-INDAZOL-3-YL)-METHYLAMINE
    • FT-0727832
    • 1-[6-(Benzyloxy)-2H-indazol-3-yl]methanamine
    • AB28711
    • DTXSID10653026
    • 1-[6-(BENZYLOXY)-1H-INDAZOL-3-YL]METHANAMINE
    • 885271-08-9
    • A862131
    • MDL： MFCD06739149
    • Inchi： 1S/C15H15N3O/c16-9-15-13-7-6-12(8-14(13)17-18-15)19-10-11-4-2-1-3-5-11/h1-8H,9-10,16H2,(H,17,18)
    • InChI Key： MESMKKLRQOQTAH-UHFFFAOYSA-N
    • SMILES： O(CC1C=CC=CC=1)C1C=CC2C(C=1)=NNC=2CN

Computed Properties

  • Exact Mass: 253.12200
  • Monoisotopic Mass: 253.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.9Ų

Experimental Properties

  • PSA: 63.93000
  • LogP: 3.30090

1H-Indazole-3-methanamine,6-(phenylmethoxy)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indazole-3-methanamine,6-(phenylmethoxy)- Pricemore >>

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 885271-08-9 96%
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45R0232-5g
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 885271-08-9 96%
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 ¥34958.27 2025-04-11

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